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This technical guide provides a comprehensive overview of the spectroscopic data for

ethenyltriphenylphosphonium bromide, a key reagent in various organic syntheses. The

document is intended for researchers, scientists, and professionals in the field of drug

development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectral characteristics.

Summary of Spectroscopic Data
The following tables summarize the key quantitative data from the 1H NMR, 13C NMR, and IR

spectroscopy of ethenyltriphenylphosphonium bromide, also known as

triphenylvinylphosphonium bromide or Schweizer's Reagent.[1] This data is crucial for the

identification and characterization of this compound.

Table 1: 1H NMR Spectroscopic Data for Ethenyltriphenylphosphonium Bromide
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Chemical Shift (ppm) Multiplicity Assignment

8.076 m Aromatic Protons

7.873 m Aromatic Protons

7.76 m Aromatic Protons

7.70 m Aromatic Protons

7.208 m Vinyl Proton

6.206 m Vinyl Protons

Solvent: Not specified in the source. Data from ChemicalBook.[2]

Table 2: 13C NMR Spectroscopic Data for Ethenyltriphenylphosphonium Bromide

Chemical Shift (ppm) Assignment

Data not numerically available in the search

results. A spectrum is available in the referenced

database.

Aromatic and Vinyl Carbons

Solvent: Chloroform-d. Instrument: Varian CFT-20. Data from SpectraBase.[3]

Table 3: Infrared (IR) Spectroscopic Data for Ethenyltriphenylphosphonium Bromide

Technique Key Absorptions

Attenuated Total Reflectance (ATR-IR)
Data on specific absorption bands is available in

the referenced database.

Instrument: Bruker Tensor 27 FT-IR. Data from SpectraBase.[4]

Experimental Protocols
The spectroscopic data presented in this guide are obtained through standard analytical

techniques. While specific parameters for the cited data are limited, a general experimental
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protocol for the synthesis and subsequent spectroscopic analysis of

ethenyltriphenylphosphonium bromide is outlined below.

Synthesis of Ethenyltriphenylphosphonium Bromide
A common method for the preparation of ethenyltriphenylphosphonium bromide involves the

reaction of triphenylphosphine with a suitable vinyl halide, such as vinyl bromide. A detailed

procedure can be found in established resources like Organic Syntheses.[5] The general steps

include:

Reaction of triphenylphosphine with an excess of the vinyl halide in a suitable solvent (e.g.,

benzene or toluene) under an inert atmosphere.

The reaction mixture is typically heated to facilitate the formation of the phosphonium salt.

The resulting precipitate of ethenyltriphenylphosphonium bromide is then isolated by

filtration.

The crude product is purified by recrystallization from an appropriate solvent system to yield

the final, pure compound.

NMR Spectroscopy
1H and 13C NMR spectra are recorded on a standard NMR spectrometer. The sample is

prepared by dissolving a small amount of ethenyltriphenylphosphonium bromide in a

deuterated solvent, such as deuterochloroform (CDCl3), and transferring the solution to an

NMR tube. Tetramethylsilane (TMS) is commonly used as an internal standard.

Infrared Spectroscopy
The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. The

Attenuated Total Reflectance (ATR) technique is a common method for solid samples, where

the sample is placed in direct contact with the ATR crystal. Alternatively, a potassium bromide

(KBr) pellet can be prepared by grinding a small amount of the sample with dry KBr and

pressing the mixture into a transparent disk.

Logical Workflow of Spectroscopic Analysis
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The following diagram illustrates the logical workflow for the spectroscopic characterization of

ethenyltriphenylphosphonium bromide.
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Caption: Workflow for the spectroscopic analysis of ethenyltriphenylphosphonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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